Cas no 80657-25-6 ((2R*,6R*)-2-Propyl-1,7-dioxaspiro[5,5]undecane)

(2R*,6R*)-2-Propyl-1,7-dioxaspiro[5,5]undecane structure
80657-25-6 structure
Product Name:(2R*,6R*)-2-Propyl-1,7-dioxaspiro[5,5]undecane
CAS No:80657-25-6
MF:C12H22O2
MW:198.301884174347
CID:2022618
PubChem ID:162905219
Update Time:2025-04-21

(2R*,6R*)-2-Propyl-1,7-dioxaspiro[5,5]undecane Chemical and Physical Properties

Names and Identifiers

    • (2R*,6R*)-2-Propyl-1,7-dioxaspiro[5,5]undecane
    • DTXSID001256165
    • 1,7-Dioxaspiro[5.5]undecane, 2-propyl-, cis-
    • 80657-25-6
    • Inchi: 1S/C12H22O2/c1-2-6-11-7-5-9-12(14-11)8-3-4-10-13-12/h11H,2-10H2,1H3
    • InChI Key: YXQHYQQMZIVOTI-UHFFFAOYSA-N
    • SMILES: CCCC1OC2(OCCCC2)CCC1

Computed Properties

  • Exact Mass: 198.161979940Da
  • Monoisotopic Mass: 198.161979940Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5Ų
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